Cas no 2305897-99-6 ((2,4,6-Trifluoropyridin-3-yl)boronic acid)
2305897-99-6 structure
Product Name:(2,4,6-Trifluoropyridin-3-yl)boronic acid
CAS No:2305897-99-6
MF:C5H3BF3NO2
MW:176.889031648636
CID:5559144
PubChem ID:152633532
Update Time:2023-07-07
(2,4,6-Trifluoropyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2,4,6-trifluoropyridin-3-yl)boronic acid
- 2305897-99-6
- EN300-37384694
- (2,4,6-Trifluoropyridin-3-yl)boronic acid
-
- Inchi: 1S/C5H3BF3NO2/c7-2-1-3(8)10-5(9)4(2)6(11)12/h1,11-12H
- InChI Key: ZEAPZXCKIQYWPI-UHFFFAOYSA-N
- SMILES: FC1C=C(N=C(C=1B(O)O)F)F
Computed Properties
- Exact Mass: 177.0208930g/mol
- Monoisotopic Mass: 177.0208930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
(2,4,6-Trifluoropyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37384694-0.05g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 0.05g |
$1032.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-0.1g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 0.1g |
$1081.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-0.25g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 0.25g |
$1131.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-0.5g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 0.5g |
$1180.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-1.0g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 1.0g |
$1229.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-2.5g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 2.5g |
$2408.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-5.0g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 5.0g |
$3562.0 | 2023-07-06 | ||
| Enamine | EN300-37384694-10.0g |
(2,4,6-trifluoropyridin-3-yl)boronic acid |
2305897-99-6 | 10.0g |
$5283.0 | 2023-07-06 |
(2,4,6-Trifluoropyridin-3-yl)boronic acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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